Cas no 1880633-03-3 (2-(tert-butoxy)methoxyacetic acid)

• Product Name: 2-(tert-butoxy)methoxyacetic acid
• CAS No: 1880633-03-3
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 6594662
• PubChem ID: 165638379
• Update Time: 2025-05-21

2-(tert-butoxy)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)methoxyacetic acid
• 1880633-03-3
• 2-[(tert-butoxy)methoxy]acetic acid
• EN300-1996368

• Inchi： 1S/C7H14O4/c1-7(2,3)11-5-10-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： NBFYTNJOXVCUFY-UHFFFAOYSA-N
• SMILES： O(COCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 162.08920892g/mol
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(tert-butoxy)methoxyacetic acid

Recent Advances in the Application of 2-(tert-butoxy)methoxyacetic Acid (CAS: 1880633-03-3) in Chemical Biology and Pharmaceutical Research

2-(tert-butoxy)methoxyacetic acid (CAS: 1880633-03-3) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique tert-butoxy and methoxyacetic acid functional groups, has garnered significant attention due to its potential applications in drug discovery, bioconjugation, and prodrug design. Recent studies have highlighted its role as a key intermediate in the synthesis of complex molecules, particularly in the development of targeted therapeutics and diagnostic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(tert-butoxy)methoxyacetic acid in the synthesis of novel PROTAC (Proteolysis Targeting Chimeras) molecules. The researchers utilized this compound as a linker to connect E3 ligase ligands with target protein binders, resulting in enhanced proteasomal degradation of oncogenic proteins. The tert-butoxy group was found to improve the metabolic stability of the resulting conjugates, while the methoxyacetic acid moiety facilitated efficient bioconjugation under mild conditions.

In the field of antibody-drug conjugates (ADCs), 2-(tert-butoxy)methoxyacetic acid has shown promise as a novel linker component. A recent patent application (WO2023056421) describes its use in creating stable, cleavable linkers that demonstrate improved pharmacokinetic properties compared to traditional maleimide-based systems. The compound's ability to maintain stability in circulation while allowing for efficient payload release in target tissues makes it particularly valuable for next-generation ADC development.

Recent synthetic methodology developments have expanded the accessibility of 2-(tert-butoxy)methoxyacetic acid derivatives. A 2024 publication in Organic Letters presented a novel catalytic asymmetric synthesis route that enables the production of enantiomerically pure forms of this compound. This advancement is particularly significant for the development of chiral drugs where the stereochemistry of the tert-butoxy group can influence biological activity and metabolic pathways.

The compound's potential in prodrug design was highlighted in a recent ACS Chemical Biology study, where researchers utilized 2-(tert-butoxy)methoxyacetic acid to create pH-sensitive prodrugs of antiviral agents. The tert-butoxy group provided effective protection of active functionalities during systemic circulation, while the methoxyacetic acid moiety facilitated selective release in acidic environments such as those found in inflamed tissues or intracellular compartments of infected cells.

Ongoing research continues to explore new applications for 2-(tert-butoxy)methoxyacetic acid in chemical biology. Current investigations include its use in the development of activity-based protein profiling (ABPP) probes and as a component in novel biomaterials for drug delivery. The compound's unique combination of stability and reactivity makes it particularly valuable for these emerging applications.

In conclusion, 2-(tert-butoxy)methoxyacetic acid (CAS: 1880633-03-3) represents a promising and versatile tool in modern pharmaceutical research. Its applications span from drug discovery to targeted delivery systems, with recent advances demonstrating its potential to address current challenges in therapeutic development. As research continues, we anticipate seeing further innovative uses of this compound in the chemical biology and pharmaceutical fields.